Cas no 400752-08-1 (3,4-Pyridinedicarbonitrile, 2-bromo-6-methyl-)
400752-08-1 structure
Product Name:3,4-Pyridinedicarbonitrile, 2-bromo-6-methyl-
CAS No:400752-08-1
MF:C8H4BrN3
MW:222.041460037231
CID:925252
PubChem ID:45123376
Update Time:2025-04-19
3,4-Pyridinedicarbonitrile, 2-bromo-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Pyridinedicarbonitrile, 2-bromo-6-methyl-
- 3,4-Pyridinedicarbonitrile,2-bromo-6-methyl-
- 2-bromo-6-methylpyridine-3,4-dicarbonitrile
- 400752-08-1
-
- Inchi: 1S/C8H4BrN3/c1-5-2-6(3-10)7(4-11)8(9)12-5/h2H,1H3
- InChI Key: HAECOFXEFSYOEQ-UHFFFAOYSA-N
- SMILES: BrC1=C(C#N)C(C#N)=CC(C)=N1
Computed Properties
- Exact Mass: 220.95886g/mol
- Monoisotopic Mass: 220.95886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 60.5Ų
3,4-Pyridinedicarbonitrile, 2-bromo-6-methyl- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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